Cas no 810681-79-9 (1H-Indole,1-(2,5-dimethylphenyl)-2,3-dihydro-)

1H-Indole,1-(2,5-dimethylphenyl)-2,3-dihydro- structure
810681-79-9 structure
Product Name:1H-Indole,1-(2,5-dimethylphenyl)-2,3-dihydro-
CAS No:810681-79-9
MF:C16H17N
MW:223.312884092331
CID:715235
PubChem ID:12154474
Update Time:2025-04-19

1H-Indole,1-(2,5-dimethylphenyl)-2,3-dihydro- Chemical and Physical Properties

Names and Identifiers

    • 1H-Indole,1-(2,5-dimethylphenyl)-2,3-dihydro-
    • 1H-Indole,1-(2,5-dimethylphenyl)-2,3-dihydro-(9CI)
    • 1-(2,5-dimethylphenyl)-2,3-dihydro-1H-indole
    • 810681-79-9
    • 1-(2,5-Dimethylphenyl)indoline
    • Inchi: 1S/C16H17N/c1-12-7-8-13(2)16(11-12)17-10-9-14-5-3-4-6-15(14)17/h3-8,11H,9-10H2,1-2H3
    • InChI Key: ZOELVBVZQBNEFG-UHFFFAOYSA-N
    • SMILES: N1(C2C=C(C)C=CC=2C)C2C=CC=CC=2CC1

Computed Properties

  • Exact Mass: 223.136099547g/mol
  • Monoisotopic Mass: 223.136099547g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 262
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 3.2Ų
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